Cas no 941955-18-6 (4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one
• CAS No: 941955-18-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5443837
• Update Time: 2025-07-23

4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)pyrrolidin-2-one
• 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one

• Inchi： 1S/C22H23N3O4/c1-13-7-14(2)9-17(8-13)25-12-16(11-20(25)26)22-23-21(24-29-22)15-5-6-18(27-3)19(10-15)28-4/h5-10,16H,11-12H2,1-4H3
• InChI Key： QFAOBCDIWDATEQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)CC(C2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)CC1=O

Additional information on 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one

Introduction to 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one and Its Significance in Modern Chemical Biology

4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one, identified by its CAS number 941955-18-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its utility as a scaffold for the development of novel therapeutic agents. The compound’s unique structural features, including the presence of an 1,2,4-oxadiazole core linked to a pyrrolidinone moiety, combined with substituents such as 3,4-dimethoxyphenyl and 3,5-dimethylphenyl, make it a promising candidate for further investigation.

The 1,2,4-oxadiazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules due to its ability to interact with biological targets in a manner that can modulate enzyme activity or receptor binding. In particular, oxadiazole derivatives have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The pyrrolidinone component of the molecule contributes additional functional groups that can participate in hydrogen bonding and other forms of molecular interaction, further enhancing its binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of multitargeted approaches in addressing complex diseases. The structural complexity of 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one suggests that it may possess the ability to interact with multiple receptors or enzymes simultaneously. This multitargeting capability is increasingly recognized as a key factor in the development of effective therapeutics that can address the multifaceted nature of many diseases.

The 3,4-dimethoxyphenyl substituent is particularly noteworthy due to its electronic properties and potential for influencing the molecule’s biological activity. Methyl groups at the 3 and 5 positions of the phenyl ring (3,5-dimethylphenyl) further modify the electronic environment and steric hindrance around the core structure. These modifications can be strategically employed to fine-tune the compound’s pharmacokinetic properties and improve its overall efficacy.

In light of these structural features, researchers have been exploring synthetic routes to derive analogs of 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one that may exhibit enhanced biological activity or improved pharmacological profiles. Advances in computational chemistry and high-throughput screening techniques have accelerated this process by allowing rapid virtual screening and experimental validation of candidate compounds.

The compound’s potential applications extend beyond traditional therapeutic areas. Its unique structural motifs make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of compounds designed for high-throughput screening. Such libraries are instrumental in identifying novel lead compounds that can be further optimized through structure-based drug design approaches.

One particularly exciting area of research involves the exploration of 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)pyrrolidin-2-one as a potential modulator of inflammatory pathways. Inflammatory processes are central to many chronic diseases, including arthritis and cardiovascular disorders. By targeting key enzymes or receptors involved in inflammation using this compound or its derivatives, researchers hope to develop treatments that can mitigate disease progression without causing significant side effects.

The synthesis and characterization of this compound also provide valuable insights into the development of new synthetic methodologies. The construction of complex heterocyclic frameworks like those found in 4-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3，5-dimethylpheny l)pyrrolidin - 2-one require innovative approaches that can be applied broadly across other areas of organic synthesis. Such advancements not only facilitate the production of biologically active molecules but also contribute to our fundamental understanding of reaction mechanisms and molecular architecture.

Another avenue being explored is the use of this compound as a tool for studying protein-protein interactions. By tagging it with fluorescent probes or other reporter groups， researchers can investigate how it binds to specific proteins within cells。 This information can then be used to develop inhibitors or activators based on its structure， which could have therapeutic implications for diseases caused by aberrant protein interactions。

The growing interest in natural product-inspired drug design has also led researchers to examine analogs derived from similar structural motifs found in plants or microorganisms。 By leveraging computational methods， scientists can identify which parts of these natural products are most important for biological activity， then modify them accordingly。 This approach has already led to several successful drug candidates， making it an increasingly popular strategy for discovering new therapeutics。

In conclusion， 4 - 3 - ( 3 , 4 - dimethoxy phen yl ) - 1 , 2 , 4 - ox adia zol - 5 - yl - 1 - ( 3 , 5 - dim eth yl phen y l ) py rrol idin - 2 - one ( CAS no . 941955 - 18 - 6 ) represents a promising compound with significant potential in modern chemical biology。 Its unique structural features ， combined with recent advances in drug discovery technologies ， make it an attractive candidate for further investigation。 As research continues ， we can expect more insights into its biological activities ， synthetic possibilities ， and therapeutic applications。